Cas no 519016-84-3 (2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile)

• Product Name: 2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile
• CAS No: 519016-84-3
• MF: C₁₁H₇FN₂S
• MW: 218.250084161758
• MDL: MFCD02244288
• CID: 4460317
• PubChem ID: 3477107
• Update Time: 2025-06-22

2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 2-amino-4-(4-fluorophenyl)-
• 2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile
• 519016-84-3
• 2-Amino-4-(4-fluorophenyl)-3-thiophenecarbonitrile
• AKOS000369129
• MFCD02244288
• DTXSID901230736
• CHEMBL426256

• MDL： MFCD02244288
• Inchi： 1S/C11H7FN2S/c12-8-3-1-7(2-4-8)10-6-15-11(14)9(10)5-13/h1-4,6H,14H2
• InChI Key： LBDBBGMNVRDQID-UHFFFAOYSA-N
• SMILES： C1(N)SC=C(C2=CC=C(F)C=C2)C=1C#N

Computed Properties

• Exact Mass: 218.03139757Da
• Monoisotopic Mass: 218.03139757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.1Ų

Additional information on 2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile

Introduction to 2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile (CAS No. 519016-84-3)

2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and electronic properties. This heterocyclic aromatic molecule, identified by the CAS number 519016-84-3, has garnered attention due to its potential applications in drug discovery and material science. The presence of both amino and nitrile functional groups, coupled with a thiophene core and a fluorinated phenyl ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure is derived from thiophene, a five-membered aromatic ring containing sulfur, which is known for its stability and ability to participate in various chemical reactions. The introduction of an amino group at the 2-position and a nitrile group at the 3-position enhances its reactivity, allowing for further functionalization. Additionally, the 4-fluorophenyl substituent introduces electronic effects that can influence the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom at the para position of the phenyl ring in 2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile can modulate the compound's lipophilicity, metabolic stability, and binding affinity. This feature has been exploited in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The amino and nitrile groups serve as handles for further derivatization, enabling chemists to tailor its properties for specific applications. For instance, coupling with other pharmacophores or introducing additional heterocycles can lead to novel compounds with enhanced biological activity.

In the realm of material science, 2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile has shown promise as a building block for organic semiconductors and optoelectronic materials. Its conjugated system, consisting of alternating single and double bonds within the thiophene ring and phenyl substituent, makes it an attractive candidate for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices.

The synthesis of 2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions on halogenated thiophenes, followed by cyanation and subsequent functionalization with fluorinated aromatic groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and selectivity.

From a computational chemistry perspective, density functional theory (DFT) studies have been instrumental in understanding the electronic structure and reactivity of this compound. These studies provide insights into how modifications to the molecular framework can influence its properties, guiding experimental efforts toward more effective drug candidates or materials.

The biological activity of 2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile has been explored in several preclinical studies. Initial screenings have revealed potential interactions with enzymes and receptors relevant to inflammatory diseases and cancer. The fluorine atom's ability to enhance binding affinity has been particularly noted in these evaluations, suggesting that this compound may serve as a lead molecule for further development.

Moreover, the compound's stability under various conditions makes it suitable for formulation into drug products. Studies on its solubility, bioavailability, and pharmacokinetic profiles are ongoing to assess its suitability for therapeutic use. Collaborative efforts between synthetic chemists and biologists are crucial in optimizing these properties to ensure efficacy and safety.

The future prospects of 2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile are vast, with ongoing research focusing on expanding its applications in both pharmaceuticals and materials science. Innovations in synthetic methodologies may further streamline its production, while computational modeling can continue to guide rational drug design based on structural insights.

In conclusion,2-amino-4-(4-fluorophenyl)thiophene-3-carbonitrile (CAS No. 519016-84-3) represents a promising compound with diverse potential uses. Its unique structural features make it an excellent candidate for developing novel therapeutics and advanced materials. As research progresses, this molecule is likely to play an increasingly important role in addressing challenges across multiple scientific disciplines.